Cas no 88578-02-3 (Benzonitrile, 4-[[(1,1-dimethylethyl)thio]-1H-1,2,4-triazol-1-ylacetyl]-)

Benzonitrile, 4-[[(1,1-dimethylethyl)thio]-1H-1,2,4-triazol-1-ylacetyl]- structure
88578-02-3 structure
Product Name:Benzonitrile, 4-[[(1,1-dimethylethyl)thio]-1H-1,2,4-triazol-1-ylacetyl]-
CAS No:88578-02-3
MF:C15H16N4OS
MW:300.378741264343
CID:628029
PubChem ID:71318816
Update Time:2025-04-19

Benzonitrile, 4-[[(1,1-dimethylethyl)thio]-1H-1,2,4-triazol-1-ylacetyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[[(1,1-dimethylethyl)thio]-1H-1,2,4-triazol-1-ylacetyl]-
    • 4-[2-tert-butylsulfanyl-2-(1,2,4-triazol-1-yl)acetyl]benzonitrile
    • 4-[(tert-Butylsulfanyl)(1H-1,2,4-triazol-1-yl)acetyl]benzonitrile
    • DTXSID40748878
    • 88578-02-3
    • Inchi: 1S/C15H16N4OS/c1-15(2,3)21-14(19-10-17-9-18-19)13(20)12-6-4-11(8-16)5-7-12/h4-7,9-10,14H,1-3H3
    • InChI Key: MXTQMLIMJBPJTL-UHFFFAOYSA-N
    • SMILES: S(C(C(C1C=CC(C#N)=CC=1)=O)N1C=NC=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 300.10448232g/mol
  • Monoisotopic Mass: 300.10448232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 96.9Ų
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